Cas no 921825-83-4 (N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclohexanecarboxamide)

• Product Name: N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclohexanecarboxamide
• CAS No: 921825-83-4
• MF: C₂₀H₂₅N₃O₃
• MW: 355.43080496788
• CID: 6338859
• PubChem ID: 18569639
• Update Time: 2025-05-30

N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclohexanecarboxamide
• N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]cyclohexanecarboxamide
• AKOS024629916
• N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}cyclohexanecarboxamide
• F2236-0104
• 921825-83-4
• N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)cyclohexanecarboxamide

• Inchi： 1S/C20H25N3O3/c1-26-17-9-7-15(8-10-17)18-11-12-19(24)23(22-18)14-13-21-20(25)16-5-3-2-4-6-16/h7-12,16H,2-6,13-14H2,1H3,(H,21,25)
• InChI Key： NCFWYSRRJNFAIH-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NCCN1C(C=CC(C2C=CC(=CC=2)OC)=N1)=O

Computed Properties

• Exact Mass: 355.18959167g/mol
• Monoisotopic Mass: 355.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclohexanecarboxamide

N-{2-[3-(4-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}Cyclohexanecarboxamide: A Comprehensive Overview

The compound with CAS No. 921825-83-4, known as N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}cyclohexanecarboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising biological activities, which have been extensively studied in recent years.

The molecular structure of this compound is characterized by a cyclohexanecarboxamide core, which is connected to a dihydropyridazine ring system via an ethyl chain. The dihydropyridazine moiety is further substituted with a 4-methoxyphenyl group at the 3-position and an oxo group at the 6-position. This combination of functional groups imparts the molecule with versatile chemical properties and biological functionalities.

Recent studies have highlighted the antimicrobial activity of this compound, particularly against a range of bacterial and fungal pathogens. Researchers have found that the dihydropyridazine ring plays a crucial role in enhancing the molecule's ability to inhibit microbial growth. Additionally, the presence of the 4-methoxyphenyl group contributes to the compound's lipophilicity, which is essential for its penetration into cellular membranes and interaction with target sites.

Beyond its antimicrobial properties, this compound has also shown potential in the realm of anti-inflammatory therapy. Preclinical experiments have demonstrated that it exhibits significant anti-inflammatory activity by modulating key inflammatory pathways and reducing cytokine production. This dual functionality makes it a promising candidate for the development of multi-target drugs aimed at treating infections and inflammatory diseases simultaneously.

The synthesis of N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}cyclohexanecarboxamide involves a series of intricate organic reactions, including coupling reactions and cyclization processes. These reactions require precise control over reaction conditions to ensure high yields and purity of the final product. The development of efficient synthetic routes has been an active area of research, driven by the need for scalable production methods to meet potential clinical demands.

In terms of pharmacokinetics, this compound has shown favorable absorption profiles in preclinical models, indicating its potential for oral administration. Its metabolic stability and bioavailability have been evaluated in vitro and in vivo studies, revealing that it undergoes minimal first-pass metabolism and exhibits sustained plasma levels after administration.

Moreover, computational studies using molecular docking techniques have provided insights into the binding interactions between this compound and various therapeutic targets. These studies suggest that the cyclohexanecarboxamide moiety acts as a scaffold for binding to protein targets, while the dihydropyridazine ring contributes to specific hydrogen bonding interactions that are critical for target engagement.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacodynamic properties to enhance its efficacy while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-Yl]Ethyl}Cyclohexanecarboxamide represents a cutting-edge advancement in medicinal chemistry with broad applications in drug discovery. Its unique structure, coupled with its diverse biological activities, positions it as a key player in addressing unmet medical needs across various therapeutic areas.